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Compound of Interest

Compound Name: 4-Thiazol-2-yl-benzaldehyde

Cat. No.: B171965 Get Quote

An In-depth Technical Guide to 4-Thiazol-2-yl-benzaldehyde: Properties, Synthesis, and

Derivatives

For researchers, scientists, and professionals in drug development, 4-Thiazol-2-yl-
benzaldehyde is a key building block in the synthesis of various biologically active compounds.

This guide provides a comprehensive overview of its chemical properties, synthesis protocols

for its derivatives, and their potential therapeutic applications.

Core Compound Properties: 4-Thiazol-2-yl-
benzaldehyde
4-Thiazol-2-yl-benzaldehyde is an aromatic aldehyde featuring a thiazole ring substituent. Its

chemical information is summarized below.
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Property Value Citations

CAS Number 198904-53-9 [1][2][3][4]

Molecular Formula C₁₀H₇NOS [1][2][3][5]

Molecular Weight 189.23 g/mol [1][2][4][5]

IUPAC Name
4-(1,3-thiazol-2-

yl)benzaldehyde
[1][3]

Physical Form Solid [5][6]

SMILES String O=Cc1ccc(cc1)-c2nccs2 [5][6]

InChI Key
LQLBILPEELCFQI-

UHFFFAOYSA-N
[5][6]

Synthesis of Thiazole Derivatives
4-Thiazol-2-yl-benzaldehyde serves as a versatile precursor for the synthesis of a wide array

of thiazole derivatives. A common synthetic route involves the reaction of the aldehyde with

compounds containing a primary amine to form a Schiff base, which can then undergo further

cyclization or modification.

A general experimental protocol for the synthesis of thiazole-containing hydrazones, a class of

derivatives with significant biological activity, is as follows:

Thiosemicarbazone Formation: An equimolar mixture of 4-Thiazol-2-yl-benzaldehyde and a

substituted thiosemicarbazide is refluxed in a suitable solvent, such as ethanol, often with a

catalytic amount of acid (e.g., acetic acid or HCl).[4][7] The reaction progress is monitored by

thin-layer chromatography (TLC).

Cyclization: The resulting thiosemicarbazone is then reacted with an α-haloketone (e.g.,

phenacyl bromide) in a solvent like ethanol under reflux.[4] This step forms the thiazole ring.

Purification: The final product is typically purified by filtration, washing with a cold solvent,

and recrystallization to yield the pure thiazole derivative.[8][9]
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Characterization of the synthesized compounds is crucial and is generally performed using

spectroscopic methods such as ¹H NMR, ¹³C NMR, FT-IR, and mass spectrometry.[2][5]
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A generalized workflow for the synthesis of thiazole derivatives.
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Biological Activities and Potential Signaling
Pathways
While 4-Thiazol-2-yl-benzaldehyde itself is primarily a synthetic intermediate, its derivatives

have been extensively studied for a range of biological activities.[10] These derivatives are

being investigated as potential therapeutic agents in various disease areas.

Biological Activity
Potential Signaling
Pathway/Target

Citations

Anticancer

PI3K/mTOR pathway

inhibition, cytotoxicity against

various cancer cell lines

[1]

Antimicrobial

Effective against Gram-positive

and Gram-negative bacteria,

as well as fungal strains

[2][4][6]

Enzyme Inhibition

Acetylcholinesterase (AChE)

inhibition (relevant to

Alzheimer's disease),

Aldehyde Dehydrogenase

(ALDH) inhibition

[3][11]

Antiviral

Inhibition of viral proteases,

such as SARS-CoV-2 main

protease

[12]

Anti-inflammatory Inhibition of PGE2 secretion [13]

The diverse biological activities of these derivatives highlight their potential to modulate key

cellular signaling pathways. For instance, derivatives showing anticancer properties may

interfere with cell proliferation and survival pathways, while enzyme inhibitors can directly target

proteins involved in disease progression.
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Conceptual diagram of the biological modulation by thiazole derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Design, synthesis, and biological evaluation of novel thiazole derivatives as PI3K/mTOR
dual inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

2. mdpi.com [mdpi.com]

3. pubs.acs.org [pubs.acs.org]

4. nanobioletters.com [nanobioletters.com]

5. Synthesis and Biological Evaluation of Thiazole-Based Derivatives with Potential against
Breast Cancer and Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]

6. Biological Activity of Thiazole Derivatives on Some Pathogenic Microorganisms | Al-
Nahrain Journal of Science [anjs.edu.iq]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b171965?utm_src=pdf-body-img
https://www.benchchem.com/product/b171965?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC11427869/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11427869/
https://www.mdpi.com/2076-3417/11/19/8908
https://pubs.acs.org/doi/10.1021/acsomega.1c02549
https://nanobioletters.com/wp-content/uploads/2020/10/22846808101.18461855.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9456159/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9456159/
https://anjs.edu.iq/index.php/anjs/article/view/914
https://anjs.edu.iq/index.php/anjs/article/view/914
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b171965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. mdpi.com [mdpi.com]

8. faculty.ksu.edu.sa [faculty.ksu.edu.sa]

9. Design, Synthesis, In Vitro and In Silico Studies of New Thiazolylhydrazine-Piperazine
Derivatives as Selective MAO-A Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

10. 4-Thiazol-2-yl-benzaldehyde|CAS 198904-53-9 [benchchem.com]

11. Expansion of the 4-(Diethylamino)benzaldehyde Scaffold to Explore the Impact on
Aldehyde Dehydrogenase Activity and Antiproliferative Activity in Prostate Cancer - PubMed
[pubmed.ncbi.nlm.nih.gov]

12. Peptide Aldehydes Incorporating Thiazol-4-yl Alanine Are Potent In Vitro Inhibitors of
SARS-CoV-2 Main Protease - PMC [pmc.ncbi.nlm.nih.gov]

13. globalresearchonline.net [globalresearchonline.net]

To cite this document: BenchChem. [4-Thiazol-2-yl-benzaldehyde CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171965#4-thiazol-2-yl-benzaldehyde-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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